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An In-depth Technical Guide to Sodium 6-hydroxynaphthalene-2-sulfonate (CAS 135-76-2)

Authored by a Senior Application Scientist
This document provides a comprehensive technical overview of Sodium 6-
hydroxynaphthalene-2-sulfonate, a pivotal chemical compound for professionals engaged in

chemical synthesis, dye manufacturing, and pharmaceutical research.

Introduction and Strategic Importance
Sodium 6-hydroxynaphthalene-2-sulfonate, widely known in the industry as Schaeffer's salt,

is an organic compound belonging to the naphthalene derivative class.[1] Its strategic

importance lies in its role as a versatile coupling component and intermediate.[2][3] The

molecule's structure, featuring a naphthalene core functionalized with both a hydroxyl (-OH)

and a sulfonate (-SO₃Na) group, imparts unique chemical properties that make it indispensable

in the synthesis of azo dyes, including regulated colorants like FD&C Red No. 40.[2][3] It also

serves as a critical precursor in the production of other specialized chemicals and is used as an

analytical standard in quality control processes for food additives.[4] This guide elucidates its

chemical properties, synthesis, purification, analytical characterization, and applications,

providing researchers and development professionals with a foundational understanding of this

key industrial chemical.
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Physicochemical Properties
The compound is typically a white to light yellow or off-white solid, available as a powder or

crystalline granules.[1][3][5] It is generally stable under standard atmospheric and storage

conditions, which recommend keeping it in a dark, inert atmosphere at room temperature.[3][5]

Its high melting point, recorded as above 300 °C, is indicative of its stable ionic salt structure.[3]

The presence of the sodium sulfonate group confers excellent water solubility, a critical

attribute for its primary applications in aqueous reaction media.[1][3]

Table 1: Key Physicochemical Identifiers and Properties
Property Value Source(s)

CAS Number 135-76-2 [1][6]

EC Number 205-218-1 [7]

IUPAC Name
sodium 6-hydroxynaphthalene-

2-sulfonate
[6]

Synonyms
Schaeffer's salt, Sodium 2-

naphthol-6-sulfonate
[1][3][6]

Molecular Formula C₁₀H₇NaO₄S [6][7][8]

Molecular Weight
246.22 g/mol (anhydrous

basis)
[6][9]

Appearance
White to light yellow

powder/solid
[1][3][10]

Melting Point >300 °C (literature) [2][3]

Water Solubility 1000 g/L at 25°C [3]

LogP -2.26 at 25°C [3]

Visualization: Chemical Structure
The structure of Sodium 6-hydroxynaphthalene-2-sulfonate is fundamental to its reactivity,

particularly in electrophilic substitution reactions typical for dye synthesis.
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Caption: Chemical structure of Sodium 6-hydroxynaphthalene-2-sulfonate.

Synthesis and Purification
The industrial production of Schaeffer's salt is a well-established process primarily involving the

sulfonation of 2-naphthol (β-naphthol). The choice of reaction conditions is critical to maximize

the yield of the desired 6-sulfonic acid isomer over other potential isomers and by-products.

Synthesis Pathway
The core reaction involves treating 2-naphthol with concentrated sulfuric acid at elevated

temperatures, typically around 100°C.[11] This electrophilic aromatic substitution reaction

yields a mixture of products, with 2-naphthol-6-sulfonic acid being the major component under

kinetically controlled conditions. The resulting sulfonation mixture is then neutralized with a

sodium base, such as sodium hydroxide or sodium carbonate, to form the crude sodium salt.

[11]

2-Naphthol

Sulfonation
(~100°C)

Conc. H₂SO₄

Sulfonation Mixture
(Contains 2-naphthol-6-sulfonic acid, by-products)

Neutralization
(e.g., NaOH)

Crude Schaeffer's Salt
(Aqueous Solution)
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Caption: High-level overview of the synthesis of Schaeffer's Salt.

Purification Protocol: A Self-Validating System
The crude product from the initial synthesis contains several impurities, including unreacted 2-

naphthol, 6,6'-oxybis(2-naphthalene sulfonic acid) (DONS), and 2-naphthol-3,6-disulfonic acid

(R-salt).[11] A robust, multi-step purification is required to achieve the high purity necessary for

pharmaceutical and dye applications. The following protocol is based on established industrial

practices.[11]

Objective: To isolate high-purity Schaeffer's Salt by systematically removing key process-

related impurities.

Step-by-Step Methodology:

Dilution & Initial Treatment:

The raw sulfonation mixture is diluted with water to create an aqueous solution containing

approximately 10-20% by weight of the target sulfonic acid.[11]

Causality: Dilution is necessary to ensure all components are fully dissolved and to control

the subsequent precipitation steps.

Activated carbon is added to the solution, which is maintained at 30-90°C for 0.1 to 4.0

hours.[11]

Causality: Activated carbon has a high affinity for non-polar organic molecules and

effectively adsorbs unreacted 2-naphthol.

Removal of DONS By-product:

The solution is filtered to remove the activated carbon.

The pH of the filtrate is adjusted to be above 9 using a sodium base (e.g., sodium

hydroxide).[11]
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Causality: At this high pH, the disodium salt of DONS becomes selectively insoluble and

precipitates out of the solution, while the desired Schaeffer's salt remains dissolved.

The precipitated DONS is removed by a second filtration.

Selective Precipitation of Schaeffer's Salt:

The pH of the purified filtrate is adjusted to a range of 2-7 using a strong acid like sulfuric

acid.[11]

Causality: Lowering the pH into this acidic-to-neutral range significantly reduces the

solubility of Schaeffer's salt relative to the highly soluble R-salt (2-naphthol-3,6-disulfonic

acid), which remains in the mother liquor.

A salting-out agent, such as sodium chloride (6-12 grams per 100 mL), is added to further

decrease the solubility of the target product.[11] The solution is cooled to 20-40°C to

maximize precipitation.

Causality: The common ion effect from the added sodium salt and lower temperature

synergistically promote the crystallization of the desired product.

Final Isolation and Drying:

The precipitated Schaeffer's Salt is collected by filtration.

The filter cake is washed with cold water to remove any remaining mother liquor and

soluble impurities.[11]

The final product is dried to yield a high-purity crystalline solid.
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Caption: Detailed workflow for the purification of Schaeffer's Salt.
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Analytical Techniques for Quality Control
Ensuring the purity of Sodium 6-hydroxynaphthalene-2-sulfonate is paramount for its end-

use applications. High-Performance Liquid Chromatography (HPLC) is the predominant

analytical method for this purpose.[9]

Protocol: HPLC Purity Assay

Objective: To quantify the purity of Schaeffer's Salt and identify the presence of process-

related impurities.

Instrumentation: A standard HPLC system equipped with a UV or fluorescence detector.

Column: A reverse-phase C18 column is typically effective.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate

buffer) and an organic solvent (e.g., acetonitrile or methanol). The gradient is optimized to

resolve the main peak from impurities like 2-naphthol, DONS, and R-salt.

Detection: Naphthalene sulfonates exhibit natural fluorescence, making fluorescence

detection (e.g., excitation at 275 nm, emission at 350 nm) a highly sensitive and selective

option.[12] UV detection is also commonly used.

Quantification: Purity is typically determined by area percent calculation, assuming equal

response factors for closely related impurities, or by using certified reference standards for

each potential impurity for more accurate quantification.[9] A purity of >97% is often specified

for technical grades.[13]

Applications in Research and Industry
The utility of Schaeffer's salt is widespread, driven by its defined chemical reactivity.

Dye and Pigment Synthesis: This is its primary industrial application. It acts as a coupling

component in the synthesis of a vast range of azo dyes used in the textile, paper, and leather

industries.[14][15] A notable example is its use as a precursor in the synthesis of FD&C Red

No. 40, a colorant permitted for foods, drugs, and cosmetics.[2][3]
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Chemical Intermediate: It is a starting material for producing other chemical reagents, such

as methoxy-substituted naphthalenesulfonyl chlorides.[3]

Drug Development: While not a therapeutic agent itself, its derivatives have been explored in

medicinal chemistry. For instance, scaffolds based on related structures have been

investigated for applications such as thrombin inhibitors. Its well-defined structure makes it a

valuable building block in the synthesis of more complex molecules for drug discovery

programs.

Analytical Standards: High-purity grades of Schaeffer's salt are used as reference materials

for the quality control and purity testing of various food colorants and additives.[4]

Safety, Handling, and Storage
As with any chemical reagent, proper handling of Sodium 6-hydroxynaphthalene-2-sulfonate
is essential.

Table 2: GHS Hazard Information
Hazard Class GHS Code Description Source(s)

Skin Irritation H315 Causes skin irritation [6]

Eye Irritation H319
Causes serious eye

irritation
[6][7][16]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[6]

Recommended Handling and PPE:

Engineering Controls: Handle in a well-ventilated area, preferably using local exhaust

ventilation to prevent dust dispersion.[16][17]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields or goggles, and a lab coat.[7] For handling large quantities or where dust is

generated, a NIOSH-approved N95 dust mask is recommended.
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First Aid: In case of eye contact, rinse cautiously with water for several minutes.[7][16] For

skin contact, wash off with soap and plenty of water.[7] If inhaled, move the person to fresh

air.[7]

Storage: Store in a tightly closed container in a cool, dry, and dark place under an inert

atmosphere.[3][16]

Conclusion
Sodium 6-hydroxynaphthalene-2-sulfonate (CAS 135-76-2) is more than a mere commodity

chemical; it is a foundational building block in several scientifically driven industries. Its

synthesis from 2-naphthol, while straightforward in principle, requires a nuanced and rigorous

purification process to yield a product suitable for the demanding specifications of dye

manufacturing and pharmaceutical research. A thorough understanding of its properties,

synthesis, and analytical validation, as detailed in this guide, is crucial for any scientist or

developer working with this versatile and important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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